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Compound of Interest

Compound Name:
2-(Methylamino)propan-1-ol

hydrochloride

Cat. No.: B8057209

Get Quote

Abstract & Strategic Overview
2-(Methylamino)propan-1-ol (CAS: 27646-80-6 for free base) is a critical chiral amino alcohol

used as a building block in the synthesis of heterocyclic pharmaceuticals and as a chiral

auxiliary in asymmetric synthesis. While the free base is a low-melting solid (approx. 49°C) or

oil, the hydrochloride salt is the preferred form for storage and handling due to its enhanced

stability.

However, the purification of 2-(Methylamino)propan-1-ol hydrochloride presents specific

challenges. Unlike its phenyl-substituted analogs (e.g., ephedrine), this aliphatic amino alcohol

salt is highly polar and significantly hygroscopic. Standard recrystallization methods often result

in "oiling out" rather than distinct crystal formation due to avid water retention.

This guide details an optimized purification protocol focusing on anhydrous solvent systems.

We recommend a Single-Solvent Method using Isopropanol (IPA) for general purity and a

Binary-Solvent Method using Ethanol/Ethyl Acetate for high-stringency applications.
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The selection of a recrystallization solvent is governed by the "like dissolves like" principle,

balanced against the need for a temperature-dependent solubility differential.

Physicochemical Profile[1][2][3][4][5][6][7][8][9]
Compound Nature: Ionic salt (Hydrochloride), highly polar aliphatic backbone.

Solubility:

High: Water, Methanol (Too soluble; difficult to recover high yields).

Moderate: Ethanol, Isopropanol (Ideal for temperature gradient).

Low/Insoluble: Ethyl Acetate, Diethyl Ether, Hexane (Anti-solvents).[1]

The "Hygroscopicity Trap"
Because the lack of a hydrophobic phenyl ring makes this salt extremely hygroscopic, the

presence of even trace moisture can prevent crystallization. Therefore, anhydrous solvents are

mandatory.

Solvent System Role Pros Cons

Isopropanol (IPA) Primary

Good solubility

differential; less

hygroscopic than

EtOH.

May require cooling to

-20°C for max yield.

Ethanol / Ethyl

Acetate
Binary

Excellent purity

profile; EtOAc acts as

a powerful anti-

solvent.

Requires precise

addition to avoid oiling

out.

Acetonitrile Alternative
Good for removing

polar impurities.
Toxic; higher cost.

Experimental Protocols
Pre-requisite: Azeotropic Drying
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Before attempting recrystallization, ensure the crude solid is free of bulk water.[1]

Dissolve crude salt in minimal Methanol.

Add Toluene (co-solvent).

Rotary evaporate to dryness.[1] The Toluene/Water azeotrope removes moisture.[1]

Repeat 2x if necessary until a dry, white/off-white solid is obtained.

Protocol A: Single-Solvent Recrystallization
(Isopropanol)
Best for: Routine purification of batches >5g.

Preparation: Place the crude, dry 2-(Methylamino)propan-1-ol HCl in a round-bottom flask

equipped with a magnetic stir bar and reflux condenser.

Dissolution: Add Anhydrous Isopropanol (IPA) (approx. 5-7 mL per gram of solute).

Heating: Heat the mixture to near-boiling (approx. 80°C) with stirring.

Note: If the solid does not dissolve completely, add more hot IPA in 1 mL increments.

Filtration (Hot): If insoluble particulates remain, filter the hot solution rapidly through a pre-

warmed glass frit or fluted filter paper.

Crystallization: Remove from heat. Allow the solution to cool to room temperature slowly

(over 1-2 hours) to encourage crystal growth over oil formation.

Optimization: Once at room temperature, transfer to a refrigerator (4°C) or freezer (-20°C)

for 12 hours to maximize yield.

Isolation: Filter the crystals using vacuum filtration. Wash the filter cake with cold

Isopropanol.

Drying: Dry in a vacuum oven at 40°C over P₂O₅ or silica gel.
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Protocol B: Binary-Solvent Recrystallization (Ethanol /
Ethyl Acetate)
Best for: High-purity requirements (>99%) or when Protocol A fails.

Dissolution: Dissolve the crude salt in the minimum amount of boiling Anhydrous Ethanol

(approx. 2-3 mL/g). The solution should be saturated.

Anti-Solvent Addition: While maintaining the solution at a gentle boil, add Ethyl Acetate

dropwise.

Visual Cue: Continue adding until a faint, persistent cloudiness (turbidity) appears.

Clarification: Add 1-2 drops of Ethanol to clear the turbidity.

Cooling: Remove from heat and cover. Allow to cool undisturbed.

Troubleshooting: If the product "oils out" (separates as a liquid droplets) instead of

crystallizing, reheat to redissolve and add a seed crystal while the solution is still warm.

Isolation: Collect crystals via vacuum filtration. Wash with a 1:3 mixture of Ethanol:Ethyl

Acetate.

Visualization of Workflows
Recrystallization Decision Tree
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Caption: Decision logic for selecting the optimal purification path based on moisture content

and purity requirements.

Analytical Characterization
To validate the success of the recrystallization, the following parameters should be checked.

A. Melting Point[1][8]
Free Base: ~49°C [1].

HCl Salt: The melting point of the hydrochloride salt is significantly higher than the free base.

While specific literature values for the methyl analog vary, similar amino alcohol salts (e.g.,

Ephedrine HCl) melt between 180°C–220°C [2].

Expectation: A sharp melting point >100°C indicates successful salt formation and purity. A

broad range (<2°C difference) indicates impurities or retained solvent.

B. HPLC Purity Check
A reverse-phase HPLC method is recommended for purity analysis [3].

Column: C18 (e.g., 150 mm x 4.6 mm, 5 µm).

Mobile Phase: Phosphate Buffer (pH 2.5) / Acetonitrile (90:10).

Detection: UV at 210 nm (low wavelength required due to lack of chromophores).

Flow Rate: 1.0 mL/min.[2]

Troubleshooting & Safety
Common Issue: "Oiling Out"
This occurs when the compound separates as a liquid phase before crystallizing.[1]

Cause: Solution is too concentrated or cooled too quickly.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b036536
https://patents.google.com/patent/WO2006050633A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8057209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fix: Reheat the mixture until clear. Add a small amount of the primary solvent (IPA or EtOH).

Scratch the inner wall of the flask with a glass rod to induce nucleation.

Safety Handling
Corrosivity: As a hydrochloride salt, the compound is acidic. Wear gloves and safety glasses.

Hygroscopicity: Store in a tightly sealed container with desiccants. Moisture absorption will

degrade the physical form (turning it into a goo) and alter the weight for stoichiometric

calculations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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